Cas no 2111646-25-2 (methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate)
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate
- EN300-1780915
- 2111646-25-2
-
- Inchi: 1S/C13H17NO3/c1-16-12(15)7-10(8-14)11-4-2-3-9-5-6-17-13(9)11/h2-4,10H,5-8,14H2,1H3
- InChI Key: HDDXICFKFQLMCL-UHFFFAOYSA-N
- SMILES: O1CCC2=CC=CC(=C12)C(CN)CC(=O)OC
Computed Properties
- Exact Mass: 235.12084340g/mol
- Monoisotopic Mass: 235.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 61.6Ų
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780915-0.05g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-0.1g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-0.25g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-0.5g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-1.0g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 1g |
$943.0 | 2023-06-02 | ||
| Enamine | EN300-1780915-2.5g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-5.0g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 5g |
$2732.0 | 2023-06-02 | ||
| Enamine | EN300-1780915-10.0g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 10g |
$4052.0 | 2023-06-02 | ||
| Enamine | EN300-1780915-1g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1780915-5g |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate |
2111646-25-2 | 5g |
$2732.0 | 2023-09-20 |
methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate
Research Update on Methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate (CAS: 2111646-25-2)
Methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate (CAS: 2111646-25-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzofuran scaffold and amino ester functionality, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.
The synthesis of methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate involves a multi-step process that includes the construction of the benzofuran core followed by the introduction of the amino ester moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic and pharmacodynamic properties, aiming to enhance its therapeutic efficacy and reduce potential side effects.
Pharmacological evaluations of methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate have revealed its potential as a modulator of key biological targets. For instance, studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting its applicability in treating neurological conditions such as depression and anxiety. Additionally, its metabolic stability and bioavailability have been investigated, with results indicating favorable profiles for further development. These findings underscore the compound's potential as a lead candidate for drug discovery.
Recent in vitro and in vivo studies have provided insights into the compound's mechanism of action. For example, methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate has been shown to interact with specific enzymes and receptors involved in neurotransmitter regulation. These interactions are believed to underlie its observed effects in animal models of CNS disorders. Furthermore, preliminary toxicity studies have indicated a relatively safe profile, although further investigations are warranted to fully assess its long-term safety and efficacy.
In conclusion, methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate (CAS: 2111646-25-2) represents a promising compound with potential therapeutic applications in CNS and metabolic disorders. Ongoing research efforts are focused on optimizing its chemical structure, elucidating its biological mechanisms, and advancing its development toward clinical trials. The compound's unique properties and favorable pharmacological profile make it a valuable subject for future studies in the field of chemical biology and drug discovery.
2111646-25-2 (methyl 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)